Cas no 139165-54-1 (1,4-DICHLOROBUTANE-2S-3S-DIOL)

1,4-Dichlorobutane-2S-3S-diol is a chiral diol derivative characterized by its stereospecific configuration at the 2 and 3 positions. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of enantiomerically pure pharmaceuticals and fine chemicals. Its dichloro substitution enhances reactivity in nucleophilic substitution reactions, while the diol functionality allows for further derivatization, such as protection or cross-coupling. The defined stereochemistry (2S,3S) ensures precise control over stereoselective transformations, making it valuable for asymmetric synthesis. The compound’s stability under standard conditions and compatibility with common reagents further contribute to its utility in synthetic applications.

1,4-DICHLOROBUTANE-2S-3S-DIOL structure

Product Name:1,4-DICHLOROBUTANE-2S-3S-DIOL

CAS No:139165-54-1

MF:C₄H₈Cl₂O₂

MW:159.011119842529

CID:824788

PubChem ID:7015309

Update Time:2025-06-08

1,4-DICHLOROBUTANE-2S-3S-DIOL Chemical and Physical Properties

Names and Identifiers

- 1,4-DICHLOROBUTANE-2S-3S-DIOL
- (2S,3S)-1,4-dichlorobutane-2,3-diol
- DTXSID20426728
- J-007247
- SCHEMBL7169460
- cis-1,4-Dichlorobutane-2,3-diol
- AKOS006286058
- 40227-39-2
- 139165-54-1
- Inchi： 1S/C4H8Cl2O2/c5-1-3(7)4(8)2-6/h3-4,7-8H,1-2H2/t3-,4-/m1/s1
- InChI Key： SAUBRJOIKMVSRU-QWWZWVQMSA-N
- SMILES： ClC[C@H]([C@@H](CCl)O)O

Computed Properties

Exact Mass: 157.99000
Monoisotopic Mass: 157.9901349g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 52
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 40.5Å²

Experimental Properties

PSA: 40.46000
LogP: 0.18580

1,4-DICHLOROBUTANE-2S-3S-DIOL Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D433930-1000mg	1,4-Dichlorobutane-2S-3S-diol	139165-54-1	1g	$1183.00	2023-05-18
TRC	D433930-50mg	1,4-Dichlorobutane-2S-3S-diol	139165-54-1	50mg	$ 110.00	2023-09-07
TRC	D433930-100mg	1,4-Dichlorobutane-2S-3S-diol	139165-54-1	100mg	$ 150.00	2023-09-07
TRC	D433930-250mg	1,4-Dichlorobutane-2S-3S-diol	139165-54-1	250mg	$ 339.00	2023-09-07
TRC	D433930-500mg	1,4-Dichlorobutane-2S-3S-diol	139165-54-1	500mg	$643.00	2023-05-18
TRC	D433930-1g	1,4-Dichlorobutane-2S-3S-diol	139165-54-1	1g	$ 970.00	2022-06-05
SHENG KE LU SI SHENG WU JI SHU	sc-213528-100 mg	1,4-Dichlorobutane-2S-3S-diol,	139165-54-1	100MG	￥2,256.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-213528-100mg	1,4-Dichlorobutane-2S-3S-diol,	139165-54-1	100mg	￥2256.00	2023-09-05